Cas no 5999-26-8 (2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• CAS No: 5999-26-8
• MF: C₂₄H₂₀N₂O₃S
• MW: 416.492204666138
• CID: 1617532
• PubChem ID: 1361688
• Update Time: 2025-04-21

2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• acetamide, 2-[(4,5-diphenyl-2-oxazolyl)thio]-N-(4-methoxyphenyl)-
• F0212-0144
• Oprea1_783118
• 5999-26-8
• EU-0070096
• SR-01000420006
• 2-((4,5-diphenyloxazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide
• CB02957
• 2-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-N-(4-methoxyphenyl)acetamide
• BIM-0001496.P001
• STK398625
• SMSF0010931
• 348147-87-5
• DTXSID40362119
• Oprea1_526111
• CBMicro_001557
• AKOS002284073
• SR-01000420006-1

• Inchi： 1S/C24H20N2O3S/c1-28-20-14-12-19(13-15-20)25-21(27)16-30-24-26-22(17-8-4-2-5-9-17)23(29-24)18-10-6-3-7-11-18/h2-15H,16H2,1H3,(H,25,27)
• InChI Key： HYWWVVFDSAXEDT-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 416.1196
• Monoisotopic Mass: 416.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.31
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.672
• PSA: 64.36